Cas no 98476-14-3 (Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
• CAS No: 98476-14-3
• MF: C₁₃H₁₀FN₃O₂
• MW: 259.235805988312
• CID: 94887
• PubChem ID: 13772971
• Update Time: 2025-04-18

Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
• ethyl 5-cyano-1-(3-fluorophenyl)pyrazole-4-carboxylate
• ethyl5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
• CSKMNGBSOPQKCU-UHFFFAOYSA-N
• AKOS015904171
• 98476-14-3
• SCHEMBL10340606
• DTXSID20548999
• FT-0731377
• ethyl 5-cyano-1-(3-fluorophenyl)-4-pyrazolecarboxylate

• Inchi： 1S/C13H10FN3O2/c1-2-19-13(18)11-8-16-17(12(11)7-15)10-5-3-4-9(14)6-10/h3-6,8H,2H2,1H3
• InChI Key： CSKMNGBSOPQKCU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C(C#N)=C(C(=O)OCC)C=N1

Computed Properties

• Exact Mass: 259.07570473g/mol
• Monoisotopic Mass: 259.07570473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.27